Cas no 1391515-70-0 ((R)-Methyl 3-(1-amino-2-hydroxyethyl)benzoate hydrochloride)

• Product Name: (R)-Methyl 3-(1-amino-2-hydroxyethyl)benzoate hydrochloride
• CAS No: 1391515-70-0
• MF: C₁₀H₁₄ClNO₃
• MW: 231.676062107086
• MDL: MFCD12910850
• CID: 3042589
• PubChem ID: 127264635
• Update Time: 2025-05-25

(R)-Methyl 3-(1-amino-2-hydroxyethyl)benzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-Methyl 3-(1-amino-2-hydroxyethyl)benzoate hydrochloride
• (R)-Methyl 3-(1-amino-2-hydroxyethyl)benzoate HCl
• methyl 3-((1R)-1-amino-2-hydroxyethyl)benzoate hydrochloride
• methyl 3-[(1R)-1-amino-2-hydroxyethyl]benzoate hydrochloride
• methyl 3-[(1R)-1-amino-2-hydroxyethyl]benzoate;hydrochloride
• Y10884
• 1391515-70-0
• (R)-Methyl3-(1-amino-2-hydroxyethyl)benzoatehydrochloride
• AKOS030632958
• GS-7207
• METHYL 3-((1R)-1-AMINO-2-HYDROXYETHYL)BENZOATE HCl

• MDL： MFCD12910850
• Inchi： 1S/C10H13NO3.ClH/c1-14-10(13)8-4-2-3-7(5-8)9(11)6-12;/h2-5,9,12H,6,11H2,1H3;1H/t9-;/m0./s1
• InChI Key： SWIJKZSHJUALNL-FVGYRXGTSA-N
• SMILES： Cl.OC[C@@H](C1C=CC=C(C(=O)OC)C=1)N

Computed Properties

• Exact Mass: 231.0662210g/mol
• Monoisotopic Mass: 231.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6

Additional information on (R)-Methyl 3-(1-amino-2-hydroxyethyl)benzoate hydrochloride

Professional Introduction of (R)-Methyl 3-(1-amino-2-hydroxyethyl)benzoate Hydrochloride

(R)-Methyl 3-(1-amino-2-hydroxyethyl)benzoate hydrochloride, also known by its CAS number 1391515-70-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been extensively studied for its potential applications in drug development, particularly in the design of bioactive molecules with therapeutic properties. The molecule consists of a benzoate ester group attached to a chiral center, which imparts unique stereochemical properties, making it a valuable substrate for asymmetric synthesis and enantioselective reactions.

The structure of (R)-Methyl 3-(1-amino-2-hydroxyethyl)benzoate hydrochloride is characterized by a benzene ring substituted with a methyl ester group at the 3-position. The side chain attached to the benzene ring contains an amino group and a hydroxyl group, which are key functional groups responsible for its bioactivity. The hydrochloride salt form suggests that the compound exists in its protonated form, which may influence its solubility and stability under different pH conditions.

Recent studies have highlighted the potential of this compound as a precursor for the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of chiral catalysts and enantioselective reactions. The presence of both amino and hydroxyl groups in the side chain makes this compound versatile for various chemical transformations, including nucleophilic substitutions, Michael additions, and other organocatalytic reactions.

In terms of biological activity, (R)-Methyl 3-(1-amino-2-hydroxyethyl)benzoate hydrochloride has shown promise as a substrate for enzymes involved in amino acid metabolism. Its ability to act as a substrate for certain enzymes makes it a valuable tool in studying enzyme kinetics and mechanism. Furthermore, the compound has been investigated for its potential role in chiral resolution and asymmetric catalysis, which are critical areas in modern organic chemistry.

The synthesis of this compound involves multi-step processes that require precise control over stereochemistry. Researchers have developed efficient methods for the enantioselective synthesis of this compound, leveraging techniques such as organocatalysis and transition metal-catalyzed asymmetric induction. These methods have significantly improved the yield and enantiomeric excess of the product, making it more accessible for further studies.

From an applications perspective, (R)-Methyl 3-(1-amino-2-hydroxyethyl)benzoate hydrochloride has been explored in drug discovery programs targeting various therapeutic areas. Its unique structure allows for modulation of pharmacokinetic properties such as solubility, permeability, and bioavailability. Additionally, the compound serves as a valuable intermediate in the synthesis of more complex molecules with potential therapeutic applications.

In conclusion, (R)-Methyl 3-(1-amino-2-hydroxyethyl)benzoate hydrochloride is a multifaceted compound with significant implications in organic chemistry and pharmacology. Its structural features, including the chiral center and functional groups, make it an attractive candidate for various chemical transformations and biological studies. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in drug discovery and development.